Cas no 15444-63-0 (Rhodium(1+),dichlorobis(1,2-ethanediamine-kN,kN')-, chloride, (OC-6-12)- (9CI))

• Product Name: Rhodium(1+),dichlorobis(1,2-ethanediamine-kN,kN')-, chloride, (OC-6-12)- (9CI)
• CAS No: 15444-63-0
• MF: C₄H₁₆Cl₃N₄Rh
• MW: 329.461139678955
• CID: 219982
• PubChem ID: 73456694
• Update Time: 2025-04-19

Rhodium(1+),dichlorobis(1,2-ethanediamine-kN,kN')-, chloride, (OC-6-12)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Rhodium(1+),dichlorobis(1,2-ethanediamine-kN,kN')-, chloride, (OC-6-12)- (9CI)
• Rhodium(1+),dichlorobis(1,2-ethanediamine-N,N')-, chloride, (OC-6-12)-
• Rhodium(1+),dichlorobis(ethylenediamine)-, chloride, trans- (8CI)
• trans-Dichlorobis(ethylenediamine)rhodium(1+) chloride
• Rhodium(1+), dichlorobis(1,2-ethanediamine-N,N')-, chloride, (OC-6-12)-
• trans-Dichlorobis(1,2-ethanediamine-N,N')rhodium chloride
• 15444-63-0

• Inchi： 1S/2C2H8N2.3ClH.Rh/c2*3-1-2-4;;;;/h2*1-4H2;3*1H;/q;;;;;+3/p-3
• InChI Key： WMPVJKZXLZMGHJ-UHFFFAOYSA-K
• SMILES： [Rh+](Cl)Cl.[Cl-].NCCN.NCCN

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 327.94955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 8.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 52.54